Cas no 21926-53-4 (methyl [4-(chlorosulfonyl)phenyl]carbamate)
methyl [4-(chlorosulfonyl)phenyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [4-(chlorosulfonyl)phenyl]-, methyl ester
- METHYL (4‐CHLOROSULFONYL‐PHENYL)‐CARBAMATE
- Methyl [4-(chlorosulfonyl)phenyl]carbamate
- (4-chlorosulfonyl-phenyl)-carbamic acid methyl ester
- 4-methoxycarbonylamino-benzenesulfonyl chloride
- AC1LD4FL
- ARONIS24086
- CTK0J7003
- Methyl 4-(chlorosulfonyl)phenylcarbamate
- N-[4-(chlorosulfonyl)phenyl]methoxycarboxamide
- N4-Methoxycarbonylsulfanilyl chloride
- N-Carbomethoxysulfanil
- N-Methoxycarbonyl-sulfanilylchlorid
- p-methoxycarbonylaminobenzenesulfonyl chloride
- SBB080597
- STK312923
- methyl N-[4-(chlorosulfonyl)phenyl]carbamate
- BB 0257517
- methyl(4-(chlorosulfonyl)phenyl)carbamate
- A911599
- F2184-0226
- FT-0682666
- methyl (4-(chlorosulfonyl)phenyl)carbamate
- Carbamic acid, 4-(chlorosulfonyl)phenyl-, methyl ester
- methyl (4-chlorosulfonyl-phenyl)-carbamate
- DTXSID30346408
- EN300-154738
- AKOS005110987
- Methyl 4-(chlorosulfonyl)phenylcarbamate #
- MFCD00486540
- methyl N-(4-chlorosulfonylphenyl)carbamate
- SCHEMBL7411484
- WAA92653
- PXQWDWGLZDPBET-UHFFFAOYSA-N
- p-carbomethoxyaminobenzenesulfonyl chloride
- 21926-53-4
- G55085
- methyl [4-(chlorosulfonyl)phenyl]carbamate
-
- MDL: MFCD00486540
- Inchi: 1S/C8H8ClNO4S/c1-14-8(11)10-6-2-4-7(5-3-6)15(9,12)13/h2-5H,1H3,(H,10,11)
- InChI Key: PXQWDWGLZDPBET-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=CC=1)NC(=O)OC)(=O)=O
Computed Properties
- Exact Mass: 248.98634
- Monoisotopic Mass: 248.9862566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 72.47
methyl [4-(chlorosulfonyl)phenyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117445-1g |
Methyl (4-(chlorosulfonyl)phenyl)carbamate |
21926-53-4 | 95% | 1g |
$419.15 | 2023-09-02 | |
| Alichem | A019117445-5g |
Methyl (4-(chlorosulfonyl)phenyl)carbamate |
21926-53-4 | 95% | 5g |
$1253.20 | 2023-09-02 | |
| Alichem | A019117445-10g |
Methyl (4-(chlorosulfonyl)phenyl)carbamate |
21926-53-4 | 95% | 10g |
$1825.80 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058344-500mg |
Methyl [4-(chlorosulfonyl)phenyl]carbamate |
21926-53-4 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058344-500mg |
Methyl [4-(chlorosulfonyl)phenyl]carbamate |
21926-53-4 | 500mg |
3233CNY | 2021-05-07 | ||
| TRC | B499968-25mg |
Methyl [4-(Chlorosulfonyl)phenyl]carbamate |
21926-53-4 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499968-50mg |
Methyl [4-(Chlorosulfonyl)phenyl]carbamate |
21926-53-4 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B499968-250mg |
Methyl [4-(Chlorosulfonyl)phenyl]carbamate |
21926-53-4 | 250mg |
$ 115.00 | 2022-06-07 | ||
| abcr | AB288710-250 mg |
Methyl (4-chlorosulfonyl-phenyl)-carbamate; . |
21926-53-4 | 250 mg |
€169.50 | 2023-07-20 | ||
| abcr | AB288710-1 g |
Methyl (4-chlorosulfonyl-phenyl)-carbamate; . |
21926-53-4 | 1 g |
€399.00 | 2023-07-20 |
methyl [4-(chlorosulfonyl)phenyl]carbamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on methyl [4-(chlorosulfonyl)phenyl]carbamate
Methyl [4-(Chlorosulfonyl)phenyl]Carbamate (CAS No. 21926-53-4): A Comprehensive Overview
Methyl [4-(chlorosulfonyl)phenyl]carbamate (CAS No. 21926-53-4) is a significant compound in the realm of chemical and pharmaceutical research. This organosulfur compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The chlorosulfonyl moiety and the phenyl group contribute to its distinct reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.
The compound's molecular structure, consisting of a methyl ester group attached to a carbamate moiety linked to a phenyl ring substituted with a chlorosulfonyl group, imparts specific chemical characteristics that make it useful in multiple contexts. The presence of the chlorosulfonyl group enhances its electrophilicity, facilitating its role as a synthetic building block in organic transformations. This feature is particularly relevant in the development of novel pharmaceuticals, where such intermediates can serve as precursors for more complex molecules.
In recent years, the study of methyl [4-(chlorosulfonyl)phenyl]carbamate has been influenced by advancements in synthetic methodologies and an increased understanding of its reactivity. Researchers have leveraged this compound to develop new synthetic routes that are more efficient and environmentally friendly. For instance, recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. The ability to introduce the chlorosulfonyl group selectively allows for the creation of diverse molecular architectures, opening up possibilities for drug discovery and development.
The pharmaceutical relevance of methyl [4-(chlorosulfonyl)phenyl]carbamate extends beyond its role as a synthetic intermediate. Its structural features suggest potential biological activity, which has prompted investigations into its pharmacological properties. While not yet widely established as a therapeutic agent itself, preliminary studies have explored its interactions with biological targets, providing insights into its potential as an active pharmaceutical ingredient (API) or a key component in drug formulations. The compound's ability to modulate biological pathways may make it valuable in treating various conditions, particularly those where sulfonamide derivatives have shown efficacy.
The chemical synthesis of methyl [4-(chlorosulfonyl)phenyl]carbamate involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 4-chlorobenzenesulfonyl chloride with methyl carbamate under controlled conditions. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and energy consumption. These improvements align with global efforts to promote environmentally responsible chemical manufacturing.
The analytical characterization of methyl [4-(chlorosulfonyl)phenyl]carbamate is crucial for ensuring its quality and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess its purity. These analytical methods provide detailed information about the compound's molecular structure and help ensure that it meets the stringent requirements for use in pharmaceuticals and other high-value applications.
The future prospects for methyl [4-(chlorosulfonyl)phenyl]carbamate are promising, driven by ongoing research and technological advancements. As our understanding of its chemical behavior deepens, new applications are likely to emerge. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into practical applications, particularly in drug development. The compound's versatility makes it a compelling candidate for further investigation, potentially leading to breakthroughs that benefit human health and industrial processes alike.
21926-53-4 (methyl [4-(chlorosulfonyl)phenyl]carbamate) Related Products
- 269747-26-4(tert-butyl N-3-(chlorosulfonyl)phenylcarbamate)
- 71205-33-9(ethyl [3-(chlorosulfonyl)phenyl]carbamate)
- 119834-89-8(Carbamic acid, [5-(chlorosulfonyl)-1-naphthalenyl]-, phenylmethyl ester)
- 27685-90-1(2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride)
- 21208-62-8(Carbamic acid,N-[4-(chlorosulfonyl)phenyl]-, ethyl ester)
- 54290-54-9(Benzyl [4-(chlorosulfonyl)phenyl]carbamate)
- 34894-11-6(4-Formamidobenzene-1-sulfonyl chloride)
- 269747-25-3(tert-butyl N-(4-chlorosulfonylphenyl)carbamate)
- 78633-41-7(2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride)
- 89335-82-0(Carbamic acid, [4-(chlorosulfonyl)phenyl]-, 2,2,2-trichloroethyl ester)